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Compound of Interest

Compound Name: Gualamycin

Cat. No.: B1243600 Get Quote

Researchers, scientists, and drug development professionals seeking an in-depth

understanding of the acaricidal mechanism of action of Gualamycin will find a notable scarcity

of detailed information in the public domain. While its discovery and basic acaricidal activity

have been reported, the specific biochemical pathways, target sites, and signaling cascades it

modulates in mites remain largely undisclosed in available scientific literature.

Gualamycin is a novel acaricide that has been isolated from the culture broth of Streptomyces

sp. NK11687[1]. Structurally, it is characterized as a disaccharide-containing pyrrolidine[1][2].

Acaricidal Efficacy
The primary available quantitative data on the efficacy of Gualamycin demonstrates its potent

activity against mites, including those resistant to existing acaricides.
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This finding highlights the potential of Gualamycin as an alternative or rotational acaricide in

resistance management programs. However, without a known mechanism of action, the

development of resistance to Gualamycin itself and its cross-resistance potential with other

acaricide classes cannot be predicted.

Mechanism of Action: An Unresolved Question
Detailed studies elucidating the specific mode of action of Gualamycin are not available in the

peer-reviewed literature. Key information that is currently lacking includes:

Target Site: The specific protein, enzyme, or receptor that Gualamycin interacts with in

mites has not been identified.

Biochemical Pathway Disruption: It is unknown which physiological or biochemical processes

are inhibited or activated by Gualamycin, leading to mite mortality.

Signaling Cascades: There is no information on any intracellular signaling pathways that may

be modulated by Gualamycin.

Due to this absence of mechanistic data, the creation of diagrams for signaling pathways,

experimental workflows, or logical relationships is not possible at this time.

Experimental Protocols
The initial discovery and purification of Gualamycin involved its isolation from the filtrate of

Streptomyces sp. NK11687 culture broth using column chromatography[1]. The reported

acaricidal activity was determined against both dicofol-sensitive and resistant mite

populations[1]. However, detailed experimental protocols for the bioassays, including mite

species, life stages tested, and specific assay conditions, are not provided in the available

abstracts.

In conclusion, while Gualamycin has been identified as a promising acaricidal compound with

activity against resistant mite strains, a significant knowledge gap exists regarding its

mechanism of action. Further research is required to elucidate its molecular target and the

physiological consequences of its action in mites. Such studies would be crucial for its potential

development and strategic deployment as a commercial acaricide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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